TIS108

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• InChI: InChI=1S/C20H21N3O2/c24-20(17-9-3-1-4-10-17)19(23-16-21-15-22-23)13-7-8-14-25-18-11-5-2-6-12-18/h1-6,9-12,15-16,19H,7-8,13-14H2
• InChIKey: PCSREBFOVZSWQV-UHFFFAOYSA-N

Standard triazole SL inhibitors cause dwarfism, confounding plant phenotype studies. TIS108 solves this with functional selectivity: potently suppresses canonical SLs in roots while preserving shoot and grain yield. - **Selectivity**: Nanomolar IC50 vs OsMAX1-900 & OsMAX1-1400; no off-target P450 dwarfism. - **Validation**: Reduces Striga emergence (0.0782-0.782 mg/L) without yield loss in rice; phenocopies max mutants in Arabidopsis. - **Utility**: Tunable tool for SL, AM symbiosis, and parasitic weed research across monocots/dicots.

TIS108 Procurement Guide

TIS108 (6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one) is a synthetic triazole-type inhibitor that targets strigolactone (SL) biosynthesis at the cytochrome P450 monooxygenase step catalyzed by MAX1 enzymes [1]. Originally derived from the lead compound TIS13 via structure–activity relationship optimization, TIS108 was selected for its markedly improved selectivity profile: it potently suppresses canonical SL production in roots and root exudates without inducing the dwarfism or growth retardation commonly observed with earlier-generation triazole-based SL inhibitors [1]. This functional selectivity enables effective reduction of germination signals for root parasitic weeds such as Striga spp. and Orobanche spp. while preserving normal host plant architecture, positioning TIS108 as a targeted chemical tool for agricultural research and integrated weed management programs [1][2].

Pathway SL biosynthesis inhibition via MAX1 enzymes

Phenotype SL depletion without growth retardation

Model Rice, sorghum, Arabidopsis SL research models

• [1] Ito S, Umehara M, Hanada A, Kitahata N, Hayase H, Yamaguchi S, Asami T. Effects of Triazole Derivatives on Strigolactone Levels and Growth Retardation in Rice. PLoS ONE. 2011; 6(7): e21723. View Source
• [2] Ito S, Braguy J, Wang JY, Yoda A, Fiorilli V, Takahashi I, Jamil M, Felemban A, Miyazaki S, Mazzarella T, et al. Canonical Strigolactones Are Not the Tillering-Inhibitory Hormone but Rhizospheric Signals in Rice. bioRxiv. 2022; preprint. View Source

Why Generic Inhibitors Cannot Replace TIS108

Strigolactone biosynthesis inhibitors within the triazole class exhibit widely divergent selectivity windows that critically determine their suitability for applications where maintenance of normal plant growth is essential. The lead compound TIS13, for example, suppresses SL levels but concomitantly causes severe shoot dwarfism and root growth inhibition, phenotypes attributable to off-target interactions with other cytochrome P450 enzymes such as those involved in gibberellin biosynthesis [1]. Even closely related halogenated-phenyl derivatives (TIS105–TIS107) retain comparable dwarfism-inducing activity despite enhanced SL suppression, indicating that potency alone is an unreliable predictor of applicability [1]. The later-generation derivative KK5 surpasses TIS108 in 4-deoxyorobanchol inhibition yet lacks the breadth of crop-safety validations across rice, sorghum, and Arabidopsis that characterize TIS108, introducing uncertainty for procurement in multi-species or field-relevant contexts [2]. These compound-to-compound disparities mean that substituting TIS108 with an apparently similar SL biosynthesis inhibitor can yield divergent plant phenotypes, compromised experimental reproducibility, or unintended phytotoxicity in parasite control strategies [1][2].

Compound

Selectivity Profile

Growth Compatibility

TIS108

MAX1-selective; pathway-specific inhibition

Maintains normal plant architecture

TIS13 / TIS105–107

Broad P450 inhibition; gibberellin pathway off-targets

Induces shoot dwarfism and root inhibition

KK5

Stronger 4DO inhibition but limited species validation

Multi-species growth compatibility uncertain

• [1] Ito S, Umehara M, Hanada A, Kitahata N, Hayase H, Yamaguchi S, Asami T. Effects of Triazole Derivatives on Strigolactone Levels and Growth Retardation in Rice. PLoS ONE. 2011; 6(7): e21723. View Source
• [2] Kawada K, Takahashi I, Fukui K, Yoneyama K, Asami T, Ito S. Synthesis and Biological Evaluation of Novel Triazole Derivatives as Strigolactone Biosynthesis Inhibitors. Journal of Agricultural and Food Chemistry. 2019; 67(22): 6143-6149. View Source

TIS108 Evidence Guide

SL Inhibition Potency Without Dwarfism in Rice

In a direct head-to-head comparison using the rice (Oryza sativa L. cv. Shiokari) seedling assay, TIS108 was 100-fold more active than the lead compound TIS13 at reducing the level of the major endogenous strigolactone 2′-epi-5-deoxystrigol (epi-5DS) in root exudates, as quantified by LC-MS/MS [1]. At the same time, TIS108 demonstrated markedly weaker activity in causing shoot dwarfism, whereas TIS13 and other halogenated derivatives induced significant reductions in plant height and root growth at comparable SL-suppressing concentrations [1]. This dissociation of SL-inhibitory potency from growth-retardation side effects is the primary selection criterion that distinguishes TIS108 from earlier-generation triazole-based inhibitors [1].

SL Inhibition vs. Dwarfism

Head-to-head

TIS108 100-fold more active in reducing epi-5DS; no shoot dwarfism at effective concentrations. TIS13 caused significant dwarfism.

Supports SL-depleted plant model without growth confounds

Rice seedling LC-MS/MS assay context

Evidence Dimension	Potency in reducing epi-5DS level in root exudates; growth retardation activity
Target Compound Data	TIS108: 100-fold more active than TIS13 in reducing epi-5DS levels; did not reduce plant height at effective concentrations
Comparator Or Baseline	TIS13: baseline epi-5DS-reducing activity; caused significant shoot dwarfism and root growth inhibition at effective concentrations
Quantified Difference	TIS108 is 100-fold more potent in SL reduction and exhibits a dissociated (lower) dwarfism activity compared to TIS13
Conditions	Rice seedlings (cv. Shiokari) grown hydroponically; epi-5DS quantified by LC-MS/MS; second leaf sheath length measured for dwarfism

Why This Matters

Procurement of TIS108 over TIS13 ensures SL-deficient plant models can be generated without confounding growth phenotypes, critical for studies on hormonal regulation of plant architecture.

• [1] Ito S, Umehara M, Hanada A, Kitahata N, Hayase H, Yamaguchi S, Asami T. Effects of Triazole Derivatives on Strigolactone Levels and Growth Retardation in Rice. PLoS ONE. 2011; 6(7): e21723. View Source

MAX1 Cytochrome P450 Selectivity

TIS108 was evaluated for its ability to inhibit specific rice MAX1 isoforms using microsomal fractions from yeast cells overexpressing OsMAX1-900 and OsMAX1-1400 in in vitro enzyme activity assays [1]. TIS108 inhibited the conversion of carlactone to 4-deoxyorobanchol by OsMAX1-900 with an IC50 of 0.15 μM, and the conversion of 4-deoxyorobanchol to orobanchol by OsMAX1-1400 with an IC50 of 0.02 μM [1]. These sub-micromolar IC50 values establish TIS108 as a potent MAX1-specific inhibitor, whereas comparable IC50 data are not available for TIS13, which inhibits multiple P450s non-selectively [1]. The MAX1-specific inhibition profile explains the ability of TIS108 to block canonical SL synthesis without affecting plant growth, providing a molecular basis for its functional differentiation [1].

MAX1 Isoform IC50

Class-level

OsMAX1-900 IC50 = 0.15 μM; OsMAX1-1400 IC50 = 0.02 μM

MAX1-selective inhibition assay context

In vitro yeast microsome assay

Evidence Dimension	Inhibitory potency and selectivity against specific MAX1 cytochrome P450 isoforms
Target Compound Data	TIS108: IC50 = 0.15 μM against OsMAX1-900 (CL → CLA → 4DO); IC50 = 0.02 μM against OsMAX1-1400 (4DO → orobanchol)
Comparator Or Baseline	TIS13 and other early triazole SL inhibitors: no MAX1 isoform-specific IC50 data reported; known to inhibit multiple P450 pathways including gibberellin biosynthesis, leading to dwarfism
Quantified Difference	TIS108 exhibits nanomolar IC50 values against defined MAX1 isoforms; comparator compounds lack comparable enzyme-level selectivity metrics, and their growth-retarding phenotypes are consistent with non-selective P450 inhibition
Conditions	In vitro enzyme inhibition assays using microsomes from yeast cells expressing recombinant OsMAX1-900 and OsMAX1-1400

Why This Matters

The MAX1-selective inhibition profile at sub-micromolar concentrations makes TIS108 the preferred tool compound for dissecting MAX1-mediated steps in SL biosynthesis without off-target P450 effects that compromise data interpretation.

• [1] Ito S, Braguy J, Wang JY, Yoda A, Fiorilli V, Takahashi I, Jamil M, Felemban A, Miyazaki S, Mazzarella T, et al. Canonical Strigolactones Are Not the Tillering-Inhibitory Hormone but Rhizospheric Signals in Rice. bioRxiv. 2022; preprint. View Source

Striga Germination Control and Rice Growth Compatibility

Root exudates collected from TIS108-treated rice seedlings showed significantly reduced Striga germination-stimulating activity compared to exudates from untreated control plants [1]. The reduced germination was attributable to lower SL content in exudates and not to direct toxicity, as addition of 1 μM GR24, a synthetic SL analog, fully restored germination [1]. Crucially, in soil-grown rice, TIS108 treatment significantly lowered Striga infestation in a dose-dependent manner (tested at 0.0782 to 0.782 mg/L) while maintaining tiller number, spike number, plant height, grain yield, and grain number equivalent to those of uninfested control plants [2]. By contrast, TIS13 and related compounds with broader P450 inhibition cause shoot dwarfism and root growth inhibition, making them unsuitable for applications requiring maintenance of normal crop architecture [1].

Striga Suppression & Yield

Cross-study comparable

Dose-dependent Striga reduction (0.0782–0.782 mg/L); grain yield, tiller number, plant height preserved vs. uninfested control

Supports parasitic weed control research

Soil-grown rice, Striga hermonthica, 7-wk treatment

Evidence Dimension	Striga germination stimulus reduction and crop growth compatibility
Target Compound Data	TIS108: dose-dependently reduced Striga emergence in soil at 0.0782–0.782 mg/L; no reduction in plant height, tiller number, spike number, grain yield, or grain number compared to uninfested controls
Comparator Or Baseline	TIS13 and halogenated TIS derivatives (TIS105–TIS107): reduce SL levels but also significantly reduce shoot length, root growth, and plant height at effective concentrations; crop yield and tiller number data not reported due to confounding phytotoxicity
Quantified Difference	TIS108 uniquely achieves SL-mediated Striga suppression without detectable negative impact on multiple agronomic parameters; TIS13 and related compounds fail to maintain normal crop architecture
Conditions	Rice seedlings (cv. Shiokari) for exudate analysis; soil-grown rice (cv. Nipponbare) in Striga hermonthica-infested soil over a 7-week treatment period for infestation and yield parameters

Why This Matters

The ability to suppress Striga parasitism while preserving full crop yield parameters is the defining operational advantage for procurement in integrated Striga management and plant science research programs, a feature not replicated by less selective SL biosynthesis inhibitors.

• [1] Ito S, Umehara M, Hanada A, Kitahata N, Hayase H, Yamaguchi S, Asami T. Effects of Triazole Derivatives on Strigolactone Levels and Growth Retardation in Rice. PLoS ONE. 2011; 6(7): e21723. View Source
• [2] Ito S, Braguy J, Wang JY, Yoda A, Fiorilli V, Takahashi I, Jamil M, Felemban A, Miyazaki S, Mazzarella T, et al. Canonical Strigolactones Are Not the Tillering-Inhibitory Hormone but Rhizospheric Signals in Rice. bioRxiv. 2022; preprint. View Source

TIS108 Application Scenarios

MAX1 Functional Dissection in Cereal Models

TIS108 provides a conditional, tunable method to phenocopy MAX1 loss-of-function mutations in rice and other cereals. Its nanomolar IC50 values against OsMAX1-900 (CL → 4DO) and OsMAX1-1400 (4DO → orobanchol) [1] allow researchers to titrate the degree of enzyme inhibition and distinguish the contributions of specific MAX1 isoforms to SL precursor flux. The absence of compensatory tillering increases or dwarfism during TIS108 treatment, as demonstrated in transcriptomic and morphological assessments [1], enables clean interpretation of MAX1 biochemical phenotypes without the pleiotropic growth effects that confound results with non-selective P450 inhibitors like TIS13 [2]. This application is particularly valuable for functional genomics studies of MAX1 gene families in cereals where genetic redundancy makes stable mutants difficult to obtain.

Striga and Orobanche Control Without Yield Loss

Greenhouse and soil-based studies confirm that TIS108 treatment reduces Striga emergence in a dose-dependent manner (0.0782–0.782 mg/L) while preserving rice tiller number, spike number, plant height, grain yield, and grain number at levels equivalent to uninfested controls [1]. The restoration of Striga germination by exogenous GR24 in TIS108-treated exudates verifies that the reduction in parasitic germination is a direct consequence of depleted canonical SL signals, not phytotoxic carryover [2]. This safety profile makes TIS108 suitable for integration into Striga control protocols in breeding nurseries, seed production plots, and controlled-environment research facilities where host crop performance must not be compromised, a distinction not achievable with earlier SL biosynthesis inhibitors that induce yield-suppressing dwarfism [2].

Mycorrhizal Colonization Modulation in AM Research

TIS108 application at 10 μM to rice plants grown with Rhizophagus irregularis caused a transient delay in mycorrhizal colonization at 10 days post-inoculation, which recovered by 20 days, mirroring the colonization phenotype of OsMAX1-900 knockout mutants [1]. This temporal modulation of AM symbiosis initiation provides a reversible chemical tool for investigating the role of canonical SLs as hyphal branching and host-recognition signals, without the permanent genetic alteration of knockout lines. Researchers studying SL-mediated plant–fungal communication can employ TIS108 to transiently deplete canonical SLs and monitor AM establishment dynamics, root transcriptional responses, and phosphate-uptake kinetics in a dose- and time-controlled manner.

Cross-Species SL Validation in Arabidopsis

Independent validation in Arabidopsis thaliana demonstrated that TIS108 treatment increases branch number and suppresses root hair elongation, faithfully recapitulating the phenotypes of SL-deficient max3 and max4 mutants [1]. Co-application of GR24 rescues these phenotypes, confirming the on-target mechanism of TIS108-induced SL depletion in dicot systems [1]. The concurrent upregulation of AtMAX3 and AtMAX4 transcripts in TIS108-treated Arabidopsis provides a positive-feedback biomarker for confirming target engagement across species [1]. This cross-species activity broadens the procurement value of TIS108 for comparative SL biology studies spanning monocots and dicots, a breadth of validation not reported for newer or more narrowly characterized derivatives such as KK5 [2].

Application

Selection Property

Validation Focus

MAX1 Functional Dissection in Cereal Models

Isoform-selectivity and growth compatibility

Titratable enzyme inhibition without growth confounds

Striga and Orobanche Control Without Yield Loss

SL-dependent germination suppression

Agronomic parameter preservation in infested soil

Mycorrhizal Colonization Modulation

Transient SL depletion

AM symbiosis initiation dynamics

Cross-Species SL Validation in Arabidopsis

Conserved MAX1-dependent SL depletion

Monocot/dicot comparative SL pathway analysis

• [1] Ito S, Braguy J, Wang JY, Yoda A, Fiorilli V, Takahashi I, Jamil M, Felemban A, Miyazaki S, Mazzarella T, et al. Canonical Strigolactones Are Not the Tillering-Inhibitory Hormone but Rhizospheric Signals in Rice. bioRxiv. 2022; preprint. View Source
• [2] Ito S, Umehara M, Hanada A, Kitahata N, Hayase H, Yamaguchi S, Asami T. Effects of Triazole Derivatives on Strigolactone Levels and Growth Retardation in Rice. PLoS ONE. 2011; 6(7): e21723. View Source